Cas no 2138407-86-8 (5-(sec-butyl)-4-cyclopentyl-2,4-dihydro-3H-1,2,4-triazole-3-thione)

5-(sec-Butyl)-4-cyclopentyl-2,4-dihydro-3H-1,2,4-triazole-3-thione is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a sec-butyl group at the 5-position and a cyclopentyl group at the 4-position, along with a thione functional group at the 3-position. This structure imparts unique reactivity and potential applications in medicinal chemistry and agrochemical research. The presence of the thione moiety enhances its ability to act as a ligand in coordination chemistry or as a precursor for further derivatization. Its well-defined stereochemistry and stability under standard conditions make it suitable for synthetic and mechanistic studies. The compound’s modular framework allows for tailored modifications to optimize desired properties.
5-(sec-butyl)-4-cyclopentyl-2,4-dihydro-3H-1,2,4-triazole-3-thione structure
2138407-86-8 structure
Product Name:5-(sec-butyl)-4-cyclopentyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
CAS No:2138407-86-8
MF:C11H19N3S
MW:225.35
CID:5300630
Update Time:2025-06-08

5-(sec-butyl)-4-cyclopentyl-2,4-dihydro-3H-1,2,4-triazole-3-thione Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione, 4-cyclopentyl-2,4-dihydro-5-(1-methylpropyl)-
    • 5-(sec-butyl)-4-cyclopentyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • Inchi: 1S/C11H19N3S/c1-3-8(2)10-12-13-11(15)14(10)9-6-4-5-7-9/h8-9H,3-7H2,1-2H3,(H,13,15)
    • InChI Key: USBMCZZXAIDGSV-UHFFFAOYSA-N
    • SMILES: N1=C(C(C)CC)N(C2CCCC2)C(=S)N1

5-(sec-butyl)-4-cyclopentyl-2,4-dihydro-3H-1,2,4-triazole-3-thione Pricemore >>

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Additional information on 5-(sec-butyl)-4-cyclopentyl-2,4-dihydro-3H-1,2,4-triazole-3-thione

Comprehensive Overview of 5-(sec-butyl)-4-cyclopentyl-2,4-dihydro-3H-1,2,4-triazole-3-thione (CAS No. 2138407-86-8)

The compound 5-(sec-butyl)-4-cyclopentyl-2,4-dihydro-3H-1,2,4-triazole-3-thione (CAS No. 2138407-86-8) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-triazole core with a cyclopentyl and sec-butyl substitution, makes it a promising candidate for various applications. This article delves into its properties, synthesis, and potential uses, while addressing common queries and trends in the field.

One of the key features of 5-(sec-butyl)-4-cyclopentyl-2,4-dihydro-3H-1,2,4-triazole-3-thione is its thione functional group, which contributes to its reactivity and biological activity. Researchers have explored its role as a building block in medicinal chemistry, particularly in the development of enzyme inhibitors and antimicrobial agents. The compound's CAS No. 2138407-86-8 is frequently searched in databases like PubChem and Reaxys, reflecting its growing relevance in scientific literature.

In recent years, the demand for triazole derivatives has surged due to their versatility in drug discovery. The 5-(sec-butyl)-4-cyclopentyl variant stands out for its balanced lipophilicity and steric properties, which are critical for optimizing pharmacokinetic profiles. Discussions on platforms like ResearchGate often highlight its potential in addressing antibiotic resistance, a pressing global health concern. This aligns with the broader trend of exploring heterocyclic compounds for novel therapeutics.

Synthetic routes to 5-(sec-butyl)-4-cyclopentyl-2,4-dihydro-3H-1,2,4-triazole-3-thione typically involve cyclization reactions of thiocarbazides or oxidative desulfurization of corresponding thiols. Advanced techniques such as microwave-assisted synthesis have been employed to improve yields and reduce reaction times, a topic frequently queried in organic chemistry forums. The compound's purity and stability are also critical, with HPLC and NMR being standard analytical tools for quality control.

Beyond pharmaceuticals, CAS No. 2138407-86-8 has applications in material science, particularly in the design of corrosion inhibitors and coordination polymers. Its ability to form stable complexes with transition metals is a subject of ongoing research, as noted in recent patents and journal articles. This dual utility in life sciences and industrial chemistry underscores its interdisciplinary appeal.

Environmental and regulatory considerations are increasingly shaping the discourse around triazole-based compounds. While 5-(sec-butyl)-4-cyclopentyl-2,4-dihydro-3H-1,2,4-triazole-3-thione is not classified as hazardous, its biodegradation and ecotoxicology profiles are under scrutiny. Sustainable synthesis methods, such as green chemistry approaches, are gaining traction, reflecting the industry's shift toward eco-friendly practices.

In conclusion, 5-(sec-butyl)-4-cyclopentyl-2,4-dihydro-3H-1,2,4-triazole-3-thione represents a fascinating intersection of chemistry and innovation. Its CAS No. 2138407-86-8 serves as a gateway to a wealth of research opportunities, from drug development to advanced materials. As scientific inquiries evolve, this compound is poised to remain a focal point in both academic and industrial settings.

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